Cas no 1192040-21-3 (Tert-butyl 3-(3-amino-4-chlorophenyl)propanoate)

• Product Name: Tert-butyl 3-(3-amino-4-chlorophenyl)propanoate
• CAS No: 1192040-21-3
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 4936964
• Update Time: 2023-08-22

Tert-butyl 3-(3-amino-4-chlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-(3-AMINO-4-CHLOROPHENYL)PROPANOATE
• tert-Butyl-3-(3-amino-4-chlorophenyl)propanoate
• tert-butyl-3-(3-amino-4-chlorophenyl)-propanoate
• Tert-butyl 3-(3-amino-4-chlorophenyl)propanoate

• Inchi： 1S/C13H18ClNO2/c1-13(2,3)17-12(16)7-5-9-4-6-10(14)11(15)8-9/h4,6,8H,5,7,15H2,1-3H3
• InChI Key： ZRMRUZZRQOHPET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)CCC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines